Cas no 2580198-62-3 (ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate)

ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate structure
2580198-62-3 structure
Product Name:ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate
CAS No:2580198-62-3
MF:C9H17NO2
MW:171.23678278923
CID:5658416
PubChem ID:137939381
Update Time:2023-11-27

ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-6065374
    • 2248366-62-1
    • ethyl 3-[(1s,3r)-3-aminocyclobutyl]propanoate
    • 2580200-79-7
    • ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate
    • EN300-4163140
    • EN300-27726173
    • Ethyl 3-(3-aminocyclobutyl)propanoate
    • 2580198-62-3
    • ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate
    • Inchi: 1S/C9H17NO2/c1-2-12-9(11)4-3-7-5-8(10)6-7/h7-8H,2-6,10H2,1H3
    • InChI Key: QHKIJUKKWQWXEL-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1CC(C1)N)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Pricemore >>

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2580198-62-3 95.0%
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Enamine
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Enamine
EN300-27726173-10.0g
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